3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone

• IUPAC Name: 3-(2,5-dimethylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C18H20OS/c1-13-4-5-14(2)16(12-13)8-11-18(19)15-6-9-17(20-3)10-7-15/h4-7,9-10,12H,8,11H2,1-3H3
• InChI Key: YHSSLFPUUTXTAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CCC(=O)C2=CC=C(C=C2)SC
• Molecular Formula: C18H20OS
• DSSTOX Substance ID: DTXSID90644730
• Molecular Weight: 284.4 g/mol
• CAS No.: 898795-00-1

Description

3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone (3-DMPTMPP) is a synthetic compound that has been studied for its potential applications in a variety of fields, including medicinal chemistry and biochemistry. It is a novel compound that has been found to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects. Its structure consists of a phenyl ring with a methyl group attached to the 2- and 5-positions, and a thiomethyl group attached to the 4'-position. This compound has been used in a variety of laboratory experiments to study its properties and potential applications.

Scientific Research Applications

Chemical Reactions and Mechanisms

• The chemical reactions of related compounds with phenols and aryl halides are significant in understanding the properties and applications of 3-(2,5-Dimethylphenyl)-4'-thiomethylpropiophenone. For instance, certain reactions with phenols can yield various derivatives with potential applications in chemical synthesis and pharmaceuticals (Chandrasekhar, Heimgartner, & Schmid, 1977).

Polymerization and Material Science

• The electro-oxidative polymerization of related compounds has been studied, providing insights into the creation of materials with specific properties like semi-conductivity. This research has implications for developing new materials for electronic and technological applications (Yamamoto, Iwasaki, Nishide, & Tsuchida, 1992).

Synthetic Chemistry

• Research in synthetic chemistry has demonstrated the facile synthesis of compounds related to this compound, which are used as precursors or intermediates in the synthesis of more complex chemical structures. These syntheses are critical in the development of new drugs and materials (Chou & Tsai, 1991).

Crystallography and Molecular Structure

• Studies on the crystal and molecular structure of related compounds offer insights into the physical and chemical properties of this compound. Understanding these properties is crucial for applications in material science and pharmaceuticals (Pomerantz, Amarasekara, & Dias, 2002).

Mechanism of Action

Target of Action

A structurally similar compound, 6877002, is known to inhibit the interaction between cd40 and traf6 . CD40 is a costimulatory protein found on antigen-presenting cells and is required for their activation. TRAF6 is an adapter protein that mediates signal transduction from members of the TNF receptor superfamily .

Mode of Action

If it acts similarly to the cd40-traf6 interaction inhibitor, it may suppress the expression of inflammatory cytokines such as il-1β and il-6 in macrophages . This could potentially lead to improved insulin sensitivity and reduced adipose tissue inflammation .

Biochemical Pathways

The inhibition of cd40-traf6 interaction can affect several downstream signaling pathways, including the nf-κb pathway, which plays a crucial role in immune and inflammatory responses .

Pharmacokinetics

The solubility of a structurally similar compound, 3-(2,5-dimethylphenyl)-4-hydroxy-8-methoxy-1-azaspiro[45]dec-3-en-2-one, has been studied in various binary mixed solvents . Solubility can significantly impact a compound’s bioavailability and pharmacokinetics.

Result of Action

If it acts similarly to the cd40-traf6 interaction inhibitor, it may suppress the expression of inflammatory cytokines in macrophages, potentially leading to improved insulin sensitivity and reduced adipose tissue inflammation .